Cas no 1806878-32-9 (4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine)
4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine
-
- Inchi: 1S/C6H2Br2F3N/c7-2-1-12-6(11)3(4(2)8)5(9)10/h1,5H
- InChI Key: GVEDBNDMUBHSCB-UHFFFAOYSA-N
- SMILES: BrC1C(=CN=C(C=1C(F)F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- XLogP3: 3.3
- Topological Polar Surface Area: 12.9
4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023029937-250mg |
4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine |
1806878-32-9 | 97% | 250mg |
$720.80 | 2022-03-31 | |
| Alichem | A023029937-500mg |
4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine |
1806878-32-9 | 97% | 500mg |
$980.00 | 2022-03-31 | |
| Alichem | A023029937-1g |
4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine |
1806878-32-9 | 97% | 1g |
$1,814.40 | 2022-03-31 |
4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine
Professional Introduction to 4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine (CAS No. 1806878-32-9)
4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine, a compound with the chemical identifier CAS No. 1806878-32-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated pyridines, a subgroup of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.
The structural framework of 4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine incorporates multiple halogen atoms, specifically bromine and fluorine, which are strategically positioned to enhance its reactivity and interaction with biological targets. The presence of two bromine atoms at the 4th and 5th positions, along with a difluoromethyl group at the 3rd position and a fluorine atom at the 2nd position, contributes to its unique chemical properties and makes it a valuable scaffold for further derivatization and functionalization.
In recent years, halogenated pyridines have been extensively studied for their role in drug discovery and development. The introduction of halogen atoms into the pyridine ring system not only modifies its electronic properties but also enhances its binding affinity to various biological targets. This has led to the exploration of halogenated pyridines as key intermediates in the synthesis of novel therapeutic agents targeting a wide range of diseases.
One of the most compelling aspects of 4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine is its potential as a building block for the development of new pharmaceuticals. The compound's multifunctional nature allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the bromine atoms can be selectively replaced with other functional groups, while the difluoromethyl and fluorine substituents can be leveraged to improve metabolic stability and bioavailability.
The pharmaceutical industry has shown particular interest in halogenated pyridines due to their ability to modulate enzyme activity and receptor binding. Studies have demonstrated that these compounds can exhibit potent inhibitory effects on various enzymes involved in metabolic pathways associated with inflammation, cancer, and infectious diseases. The unique combination of substituents in 4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine makes it an attractive candidate for further investigation in this context.
Recent research has highlighted the compound's potential in the development of antiviral agents. Halogenated pyridines have been found to interfere with viral replication by inhibiting key enzymes required for viral polymerization and assembly. The structural features of 4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine, particularly its halogen-rich environment, are well-suited for designing molecules that can disrupt viral life cycles effectively.
In addition to antiviral applications, this compound has shown promise in the area of anticancer research. Preclinical studies have indicated that derivatives of halogenated pyridines can selectively target cancer cells by inhibiting critical signaling pathways involved in tumor growth and progression. The presence of multiple halogen atoms in 4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine enhances its ability to interact with biological targets, making it a potent candidate for further exploration in oncology.
The synthesis of 4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the bromination of a fluorinated pyridine precursor followed by functional group interconversion using appropriate reagents. The introduction of the difluoromethyl group is achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions.
The synthetic route not only underscores the compound's feasibility for large-scale production but also demonstrates the versatility of modern synthetic methodologies in constructing complex molecular architectures. This accessibility is crucial for facilitating further research and development efforts aimed at harnessing the therapeutic potential of this compound.
The safety profile of 4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine is another important consideration in its application within pharmaceutical research. While comprehensive toxicological data is still being gathered, preliminary studies suggest that the compound exhibits moderate solubility in organic solvents and moderate stability under standard storage conditions. These properties make it suitable for laboratory-scale investigations while emphasizing the need for proper handling procedures.
In conclusion, 4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine (CAS No. 1806878-32-9) stands out as a promising intermediate in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in antiviral and anticancer therapies highlight its significance as a scaffold for developing novel therapeutic agents. As research continues to uncover new ways to leverage halogenated pyridines like this one, their role in addressing global health challenges is expected to grow significantly.
1806878-32-9 (4,5-Dibromo-3-(difluoromethyl)-2-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)